Cas no 1806501-06-3 (7-(Trifluoromethoxy)benzo[d]oxazol-2-amine)

7-(Trifluoromethoxy)benzo[d]oxazol-2-amine structure
1806501-06-3 structure
Product Name:7-(Trifluoromethoxy)benzo[d]oxazol-2-amine
CAS No:1806501-06-3
MF:C8H5F3N2O2
MW:218.132712125778
CID:4618047
Update Time:2023-08-10

7-(Trifluoromethoxy)benzo[d]oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 7-(TRIFLUOROMETHOXY)-1,3-BENZOXAZOL-2-AMINE
    • 7-(Trifluoromethoxy)benzo[d]oxazol-2-amine
    • Inchi: 1S/C8H5F3N2O2/c9-8(10,11)15-5-3-1-2-4-6(5)14-7(12)13-4/h1-3H,(H2,12,13)
    • InChI Key: GEZBQDWRZXGYPC-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC2=C1OC(N)=N2)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 236
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61.3

7-(Trifluoromethoxy)benzo[d]oxazol-2-amine Pricemore >>

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